![molecular formula C17H26ClNO6S B3081753 5-Hydroxy-clethodim Sulfone CAS No. 111031-11-9](/img/structure/B3081753.png)
5-Hydroxy-clethodim Sulfone
Overview
Description
5-Hydroxy-clethodim Sulfone is a chemical compound with the molecular formula C17H26ClNO6S . It is an impurity of Clethodim, a post-emergent herbicide .
Molecular Structure Analysis
The molecular weight of 5-Hydroxy-clethodim Sulfone is 407.9 g/mol . The IUPAC name is 2-[(Z)-N-[(E)-3-chloroprop-2-enoxy]-C-ethylcarbonimidoyl]-5-(2-ethylsulfonylpropyl)-3,5-dihydroxycyclohex-2-en-1-one . The InChI and SMILES strings provide a textual representation of the compound’s structure .Physical And Chemical Properties Analysis
5-Hydroxy-clethodim Sulfone has a molecular weight of 407.9 g/mol, and its exact mass and monoisotopic mass are both 407.1169364 g/mol . It has a complexity of 707, a topological polar surface area of 122 Ų, and a heavy atom count of 26 . It has 2 hydrogen bond donors and 7 hydrogen bond acceptors .Scientific Research Applications
- Findings :
- Recommendations : Raw herbal plants should be washed before drying to achieve significant degradation of CLE-sulfone .
Herbicide Metabolism and Behavior
Food Safety Assessments
Pharmaceutical and Health Industry Applications
Maximum Residue Limits (MRLs)
Mechanism of Action
Target of Action
5-Hydroxy-clethodim Sulfone is an impurity derived from the herbicide clethodim . The primary target of clethodim, and by extension 5-Hydroxy-clethodim Sulfone, is acetyl coenzyme A carboxylase , an enzyme common to the pathways of fatty acid biosynthesis .
Mode of Action
The compound exerts its activity by inhibiting acetyl coenzyme A carboxylase . This inhibition disrupts the normal function of the enzyme, leading to changes in the biochemical pathways it is involved in.
Biochemical Pathways
The inhibition of acetyl coenzyme A carboxylase by 5-Hydroxy-clethodim Sulfone affects the biosynthesis of fatty acids . This disruption can lead to downstream effects such as the alteration of cell membrane integrity and function, ultimately leading to the death of the target organism.
Pharmacokinetics
Studies on clethodim, the parent compound, show that it is rapidly metabolized, with little or no parent compound being found in the mature plants . The major metabolites found were the sulphoxide and sulphone, together with their conjugates, 5-hydroxy sulphoxide and 5-hydroxy sulphone . These findings suggest that 5-Hydroxy-clethodim Sulfone may have similar ADME properties.
Result of Action
The molecular and cellular effects of 5-Hydroxy-clethodim Sulfone’s action are likely to be similar to those of clethodim. The inhibition of acetyl coenzyme A carboxylase leads to a disruption in fatty acid biosynthesis, which can affect cell membrane integrity and function, ultimately leading to the death of the target organism .
properties
IUPAC Name |
2-[(Z)-N-[(E)-3-chloroprop-2-enoxy]-C-ethylcarbonimidoyl]-5-(2-ethylsulfonylpropyl)-3,5-dihydroxycyclohex-2-en-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26ClNO6S/c1-4-13(19-25-8-6-7-18)16-14(20)10-17(22,11-15(16)21)9-12(3)26(23,24)5-2/h6-7,12,20,22H,4-5,8-11H2,1-3H3/b7-6+,19-13- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZOFXVKKEAYRFD-IWQANLMDSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=NOCC=CCl)C1=C(CC(CC1=O)(CC(C)S(=O)(=O)CC)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C(=N/OC/C=C/Cl)/C1=C(CC(CC1=O)(CC(C)S(=O)(=O)CC)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26ClNO6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701016619 | |
Record name | 5-Hydroxy-Clethodim Sulfoxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701016619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
407.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydroxy-clethodim Sulfone | |
CAS RN |
111031-11-9 | |
Record name | 5-Hydroxy-Clethodim Sulfoxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701016619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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